BENGHE Foundational & Exploratory

Check Availability & Pricing

Racemic vs enantiopure [1,1'-Binaphthalen]-2-ol
differences

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: [1,1'-Binaphthalen]-2-ol

Cat. No.: B3033041

An In-Depth Technical Guide to the Core Differences Between Racemic and Enantiopure [1,1'-
Binaphthalene]-2-ol (BINOL)

Abstract

[1,1'-Binaphthalene]-2,2'-diol, commonly known as BINOL, is a cornerstone of modern
asymmetric synthesis. Its utility stems from its unique structural feature: axial chirality, or
atropisomerism, arising from restricted rotation around the C1-C1' bond connecting the two
naphthalene rings. This guide provides a detailed technical examination of the fundamental
distinctions between BINOL as a racemic mixture (an equimolar mixture of its (R) and (S)
enantiomers) and its enantiopure forms. We will explore the implications of this stereochemical
difference on physicochemical properties, spectroscopic behavior, and, most critically, its
application in asymmetric catalysis, where enantiopurity is paramount for achieving
stereochemical control in chemical transformations. This document is intended for researchers,
chemists, and drug development professionals who utilize or seek to understand the critical
role of chiral ligands and catalysts.

The Foundation: Atropisomerism in the BINOL
Scaffold

Unlike molecules with traditional point chirality (e.g., a carbon atom with four different
substituents), BINOL's chirality is a consequence of its molecular shape. The two bulky
naphthalene rings cannot lie in the same plane due to steric hindrance. This restricted rotation
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creates two stable, non-superimposable mirror-image conformers known as atropisomers: (R)-
BINOL and (S)-BINOL.

The energy barrier to rotation around the central C-C bond is sufficiently high (approximately 37
kcal/mol) to prevent racemization under normal conditions, making the individual enantiomers
stable and isolable.[1][2] This stability is crucial, as it allows enantiopure BINOL to serve as a
reliable source of chirality in sensitive chemical processes.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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